Cas no 1361723-27-4 (2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester)

• Product Name: 2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester
• CAS No: 1361723-27-4
• MF: C₁₄H₈Cl₂F₂O₂
• MW: 317.114929199219
• CID: 4790195
• Update Time: 2025-05-19

2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester

• Inchi： 1S/C14H8Cl2F2O2/c1-20-14(19)12-10(17)5-7(6-11(12)18)8-3-2-4-9(15)13(8)16/h2-6H,1H3
• InChI Key： WXFHOXIPYKKINQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C(C(=O)OC)=C(C=1)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 5
• Topological Polar Surface Area: 26.3

Additional information on 2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester

Introduction to 2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester (CAS No. 1361723-27-4)

2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester is a fluorinated biphenyl derivative with significant applications in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1361723-27-4, has garnered attention due to its unique structural properties and potential utility in the development of novel bioactive molecules. The presence of multiple halogen atoms and a carboxylic acid ester moiety makes it a versatile intermediate for synthetic chemistry, particularly in the construction of complex scaffolds that mimic natural products or designed heterocycles.

The molecular structure of 2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester consists of a biphenyl core substituted with chlorine atoms at the 2' and 3' positions, fluorine atoms at the 3 and 5 positions, and a methyl ester group attached to the 4-carboxylic acid position. This arrangement imparts distinct electronic and steric properties, which can be exploited in drug design. For instance, the electron-withdrawing nature of the fluorine atoms can enhance metabolic stability, while the chlorine substituents may facilitate further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and binding affinity. Studies have demonstrated that fluorine atoms can modulate the pharmacokinetic properties of drug candidates by influencing lipophilicity and metabolic degradation pathways. The compound 2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester (CAS No. 1361723-27-4) exemplifies this trend, as its fluorinated biphenyl backbone is a common motif in modern pharmaceuticals. For example, related structures have been investigated for their potential as kinase inhibitors or antiviral agents.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The carboxylic acid methyl ester group can be readily hydrolyzed to the corresponding carboxylic acid or converted into other functional derivatives such as amides or esters. This flexibility allows synthetic chemists to introduce additional moieties at strategic positions on the biphenyl core, enabling the exploration of diverse chemical space. Recent publications highlight its use in generating libraries of biphenyl-based compounds for high-throughput screening (HTS) campaigns aimed at identifying new therapeutic agents.

The agrochemical sector has also recognized the potential of 2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester (CAS No. 1361723-27-4) as a precursor for developing novel pesticides and herbicides. Fluorinated aromatic compounds often exhibit improved efficacy against resistant pests due to their enhanced binding interactions with biological targets. Researchers have reported synthesizing analogs of this compound that exhibit potent activity against specific enzymes involved in plant growth regulation or insect metabolism. Such findings underscore the importance of structural diversity in optimizing agrochemical performance.

From a synthetic chemistry perspective, the preparation of 2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester involves multi-step processes that typically begin with halogenation reactions on biphenyl precursors followed by selective functionalization at specific positions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions play a crucial role in constructing the desired framework efficiently. The scalability of these synthetic routes is an important consideration for industrial applications, where cost-effective production methods are essential for commercial viability.

The safety and handling of 2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester (CAS No. 1361723-27-4) must be carefully managed to ensure worker protection and environmental compliance. While not classified as a hazardous material under standard regulations, proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to prevent skin or eye contact. Storage conditions should also be controlled to avoid moisture exposure or degradation over time.

In conclusion, 2',3'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester represents an intriguing compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for designing bioactive molecules with optimized properties for therapeutic use or crop protection purposes. As research continues to uncover new synthetic methodologies and biological targets, this compound is likely to remain relevant in future drug discovery efforts.